Cas no 24393-52-0 (ethyl (2E)-3-(4-chlorophenyl)prop-2-enoate)

Ethyl (2E)-3-(4-chlorophenyl)prop-2-enoate is a chlorinated cinnamate ester with the molecular formula C₁₁H₁₁ClO₂. This compound is characterized by its α,β-unsaturated ester structure, which makes it a versatile intermediate in organic synthesis, particularly in Michael additions and conjugate reduction reactions. The presence of the 4-chlorophenyl group enhances its reactivity in electrophilic and nucleophilic transformations. It is commonly utilized in pharmaceutical and agrochemical research for the synthesis of bioactive molecules. The ethyl ester moiety improves solubility in organic solvents, facilitating its use in homogeneous reaction conditions. Its well-defined stereochemistry (E-configuration) ensures consistent performance in stereoselective applications.
ethyl (2E)-3-(4-chlorophenyl)prop-2-enoate structure
24393-52-0 structure
Product Name:ethyl (2E)-3-(4-chlorophenyl)prop-2-enoate
CAS No:24393-52-0
MF:C11H11ClO2
MW:210.656842470169
MDL:MFCD00045213
CID:94363
PubChem ID:5373977
Update Time:2025-06-08

ethyl (2E)-3-(4-chlorophenyl)prop-2-enoate Chemical and Physical Properties

Names and Identifiers

    • 4-Chlorocinnamic acid
    • ETHYL (2E)-3(4-CHLOROPHENYL)ACRYLATE
    • Ethyl 4-chlorocinnamate
    • (E)-3-(4-chlorophenyl)-2-propenoic acid ethyl ester
    • (E)-3-thiophen-3-yl-acrylic acid ethyl ester
    • 3-(4'-chlorophenyl)-(E)-propenoic acid ethyl ester
    • 4'-chlorocin
    • ethyl (E)-3-(3-thienyl)-2-propenoate
    • ethyl (E)-3-(4-chlorophenyl)acrylate
    • ethyl (E)-3-(thiophen-3-yl)acrylate
    • ethyl (E)-3-thiophene-3-yl-acrylate
    • ethyl (E)-p-chlorocinnamate
    • ethyl 3-(3-thienyl)-prop-2-enoate
    • ethyl 3-(thien-3-yl)prop-2-enoate
    • ethyl para-chlorocinnamate
    • Ethyl (2E)-3-(4-chlorophenyl)acrylate
    • ethyl p-chlorocinnamate
    • ethyl (2E)-3-(4-chlorophenyl)prop-2-enoate
    • DTXSID001032094
    • ethyl-p-chlorocinnamate
    • (E)-3-(4-chlorophenyl)-acrylic acid ethyl ester
    • MFCD00045213
    • Ethyl3-(4-chlorophenyl)acrylate
    • 3-(4-Chlorophenyl)-2-propenoic acid ethyl ester
    • (E)-3-(4-chloro-phenyl)-acrylic acid ethyl ester
    • A817267
    • AC-11305
    • Ethyl (2E)-3-(4-chlorophenyl)-2-propenoate #
    • BRN 2046428
    • EN300-1453799
    • (E)-ETHYL 3-(4-CHLOROPHENYL)ACRYLATE
    • CHEMBL2285935
    • Cinnamic acid, p-chloro-, ethyl ester
    • GS-6056
    • trans-4-chlorocinnamic acid ethyl ester
    • 6048-06-2
    • 4-Chlorocinnamic acid ethyl ester
    • Cinnamic acid, 4-chloro-, ethyl ester
    • ethyl (E)-3-(4-chlorophenyl)prop-2-enoate
    • ZAA39352
    • 2-Propenoic acid, 3-(4-chlorophenyl)-, ethyl ester
    • 24393-52-0
    • A856513
    • J-521326
    • SCHEMBL321285
    • Ethyl 3-(4-chlorophenyl)acrylate
    • AKOS003622988
    • Ethyl4-chlorocinnamate
    • MDL: MFCD00045213
    • Inchi: 1S/C11H11ClO2/c1-2-14-11(13)8-5-9-3-6-10(12)7-4-9/h3-8H,2H2,1H3/b8-5+
    • InChI Key: MHZFMMSRIDAQIB-VMPITWQZSA-N
    • SMILES: ClC1C=CC(/C=C/C(=O)OCC)=CC=1

Computed Properties

  • Exact Mass: 210.04483
  • Monoisotopic Mass: 210.045
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 26.3A^2

Experimental Properties

  • Density: 1.178 g/cm3
  • Boiling Point: 307.9ºC at 760 mmHg
  • Flash Point: 151.9ºC
  • Refractive Index: 1.835
  • PSA: 26.3
  • LogP: 2.91630

ethyl (2E)-3-(4-chlorophenyl)prop-2-enoate Pricemore >>

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